Cas no 2287270-52-2 (2-Amino-2-(3-iodophenyl)ethanol;hydrochloride)

• Product Name: 2-Amino-2-(3-iodophenyl)ethanol;hydrochloride
• CAS No: 2287270-52-2
• MF: C₈H₁₁ClINO
• MW: 299.536513566971
• CID: 5575964
• PubChem ID: 122411586
• Update Time: 2025-08-03

2-Amino-2-(3-iodophenyl)ethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• SB21852
• 2287270-52-2
• 2-amino-2-(3-iodophenyl)ethan-1-ol hydrochloride
• EN300-6746633
• (2S)-2-Amino-2-(3-iodophenyl)ethan-1-ol HCl
• 2-Amino-2-(3-iodophenyl)ethanol;hydrochloride
• Z3605387233

• Inchi： 1S/C8H10INO.ClH/c9-7-3-1-2-6(4-7)8(10)5-11;/h1-4,8,11H,5,10H2;1H
• InChI Key： ZKHIZYOXOAPUIO-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CO)N.Cl

Computed Properties

• Exact Mass: 298.95739g/mol
• Monoisotopic Mass: 298.95739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-Amino-2-(3-iodophenyl)ethanol;hydrochloride

2-Amino-2-(3-Iodophenyl)ethanol Hydrochloride: A Comprehensive Overview

2-Amino-2-(3-iodophenyl)ethanol hydrochloride (CAS No. 2287270-52-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as (R)- or (S)-hydroxylamine derivative, has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule consists of an amino group attached to a chiral carbon, which is further connected to a phenyl ring substituted with an iodine atom. This structure endows the compound with interesting stereochemical and biochemical characteristics.

Recent studies have highlighted the importance of chiral centers in organic molecules, particularly in the context of pharmaceuticals. The presence of a chiral center in 2-amino-2-(3-iodophenyl)ethanol hydrochloride makes it a valuable tool for exploring enantioselective reactions and asymmetric synthesis. Researchers have utilized this compound as a building block in the construction of complex organic molecules, leveraging its stereochemical properties to achieve high enantioselectivity in various synthetic pathways.

The hydrochloride salt form of this compound is particularly advantageous for practical applications. The hydrochloride ion acts as a counterion, stabilizing the amino group and enhancing the compound's solubility in aqueous solutions. This feature is crucial for its use in biological assays, where solubility often determines the feasibility of experimental studies. Moreover, the iodine substituent on the phenyl ring introduces electronic and steric effects that can influence the compound's reactivity and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 2-amino-2-(3-iodophenyl)ethanol hydrochloride with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into the molecule's frontier molecular orbitals and its potential interactions with biological targets. These computational studies have been instrumental in guiding experimental efforts and optimizing synthetic routes for this compound.

In terms of synthesis, (R)- or (S)-hydroxylamine derivatives like this compound can be prepared through various methods, including nucleophilic substitution, reduction of imines, or enzymatic resolutions. One notable approach involves the use of chiral catalysts to achieve high enantiomeric excess during the synthesis process. This method not only ensures the formation of a single enantiomer but also aligns with green chemistry principles by minimizing waste and improving efficiency.

The applications of 2-amino-2-(3-iodophenyl)ethanol hydrochloride span across multiple disciplines. In pharmacology, it serves as a valuable intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, its role as a precursor in the development of peptide-based drugs has been explored extensively. Additionally, this compound has found utility in materials science, where it is used as a chiral template for constructing advanced materials with tailored optical properties.

Recent research has also focused on understanding the pharmacokinetic profile of (R)- or (S)-hydroxylamine derivatives like this compound. Studies conducted in animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are critical for evaluating its suitability as a drug candidate and informing dosage regimen optimization.

In conclusion, CAS No. 2287270-52-2, or (R)- or (S)-hydroxylamine derivative, stands out as a versatile compound with promising applications across various scientific domains. Its unique structural features, combined with advancements in synthetic and computational techniques, continue to drive innovation in drug discovery and materials science. As research progresses, this compound is expected to play an increasingly important role in addressing complex scientific challenges.